Cas no 401-93-4 (3-Chloro-5-nitrobenzotrifluoride)

• Product Name: 3-Chloro-5-nitrobenzotrifluoride
• CAS No: 401-93-4
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD03412202
• CID: 37253
• PubChem ID: 50255
• Update Time: 2025-04-18

3-Chloro-5-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-nitrobenzotrifluoride
• 1-Chloro-3-nitro-5-(trifluoromethyl)benzene
• 1-Chlor-3-nitro-5-trifluormethyl-benzol
• 1-CHLORO-3-NITRO-5-BENZOTRIFLUORIDE
• 1-CHLORO-3-NITRO-5-TRIFLUOROMETHYL-BENZENE
• 3-Chloro-5-nitrobenz
• 3-Chloro-5-nitrotrifluoride
• 3-chloro-5-trifluoromethylnitrobenzene
• 3-NITRO-5-CHLOROBENZOTRIFLUORIDE
• 5-CHLORO-3-NITROBENZOTRIFLUORIDE
• 5-chloro-3-trifluoromethyl-nitrobenzene
• 1-Chloro-3-nitro-5-trifluoromethylbenzene
• 3-chloro-1-nitro-5-(trifluoromethyl)benzene
• BENZENE, 1-CHLORO-3-NITRO-5-(TRIFLUOROMETHYL)-
• trifluoride
• 3-Chloro-5-nitrobenotrifluoride
• PubChem2162
• 3-Chloro-5-nitrobenzo
• J-512283
• SCHEMBL1361857
• 401-93-4
• AKOS005254566
• 3-Nitro-5-chlorobenzotrifluoride;5-Chloro-3-nitrobenzotrifluoride
• A824972
• DTXSID00988551
• A21502
• AMY7640
• MFCD03412202
• FT-0632092
• 68849-24-1
• DS-0866
• 1-Chloro-3-nitro-5-(trifluoromethyl)benzene, 3-Chloro-5-(trifluoromethyl)nitrobenzene

• MDL： MFCD03412202
• Inchi： 1S/C7H3ClF3NO2/c8-5-1-4(7(9,10)11)2-6(3-5)12(13)14/h1-3H
• InChI Key： ZQXCQTAELHSNAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.98000
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.537
• Boiling Point: 203.4℃ at 760 mmHg
• Flash Point: 76.8°C
• Refractive Index: 1.525
• PSA: 45.82000
• LogP: 3.79020

3-Chloro-5-nitrobenzotrifluoride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22